Cas no 866051-67-4 (4-(4-chloro-3-methylphenyl)-2-(4-chlorophenyl)-4-oxobutanenitrile)

• Product Name: 4-(4-chloro-3-methylphenyl)-2-(4-chlorophenyl)-4-oxobutanenitrile
• CAS No: 866051-67-4
• CID: 4662642
• Update Time: 2025-05-19

4-(4-chloro-3-methylphenyl)-2-(4-chlorophenyl)-4-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-3-methylphenyl)-2-(4-chlorophenyl)-4-oxobutanenitrile
• 4-(4-chloro-3-methylphenyl)-2-(4-chlorophenyl)-4-oxobutanenitrile

Additional information on 4-(4-chloro-3-methylphenyl)-2-(4-chlorophenyl)-4-oxobutanenitrile

Comprehensive Overview of 4-(4-chloro-3-methylphenyl)-2-(4-chlorophenyl)-4-oxobutanenitrile (CAS No. 866051-67-4)

The compound 4-(4-chloro-3-methylphenyl)-2-(4-chlorophenyl)-4-oxobutanenitrile (CAS No. 866051-67-4) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring both chlorophenyl and methylphenyl moieties, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

One of the most searched questions related to 4-(4-chloro-3-methylphenyl)-2-(4-chlorophenyl)-4-oxobutanenitrile is its role in medicinal chemistry. Studies suggest that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and antimicrobial properties. This has sparked interest in its potential as a scaffold for developing new therapeutics, particularly in the context of antibiotic resistance, a pressing global health concern. The compound's nitrile group further enhances its reactivity, enabling diverse chemical modifications.

From an industrial perspective, CAS No. 866051-67-4 is often explored for its utility in crop protection formulations. Its structural features align with the growing demand for eco-friendly pesticides, as researchers aim to reduce environmental impact while maintaining efficacy. The compound's stability under various conditions also makes it a candidate for advanced material synthesis, such as polymers with tailored properties for electronics or coatings.

Another trending topic tied to this compound is its synthesis via catalyzed reactions, which aligns with the broader shift toward atom-efficient processes. Modern synthetic routes often employ palladium-catalyzed cross-coupling or microwave-assisted techniques to improve yield and reduce waste. These methods resonate with the principles of circular economy, a key focus in contemporary chemical manufacturing.

Analytical characterization of 4-(4-chloro-3-methylphenyl)-2-(4-chlorophenyl)-4-oxobutanenitrile typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and confirm structural integrity, critical for applications in high-value chemicals. The compound's spectral data is frequently requested in academic and industrial databases, reflecting its relevance in quality control and regulatory compliance.

In summary, CAS No. 866051-67-4 represents a versatile building block with multifaceted applications. Its alignment with sustainable development goals and innovative research ensures continued interest across scientific disciplines. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in addressing challenges in healthcare, agriculture, and materials science.